4-Bromo-2-fluorobenzoic acid

Description

4-Bromo-2-fluorobenzoic acid is a halogenated derivative of benzoic acid with a variety of applications in chemical synthesis and pharmaceutical research . It is a white to light yellow crystalline powder with a melting point between 211-215 °C . The compound is used as an intermediate in the synthesis of pharmaceuticals, especially those that target pain and inflammatory conditions . Researchers also utilize 4-Bromo-2-fluorobenzoic acid in creating complex organic molecules and specialty polymers .

This compound's unique bromine and fluorine substituents facilitate advancements in synthetic chemistry . It can participate in electrophilic aromatic substitution reactions . In analytical chemistry, 4-Bromo-2-fluorobenzoic acid is employed as a standard in chromatographic methods, assisting in the accurate quantification of similar compounds in various samples . Its molecular formula is C7H4BrFO2 and its molecular weight is 219.01 .

A similar compound is 4-Bromo-2-chloro-5-fluorobenzoic acid, which has the molecular formula C7H3BrClFO2 . Another related compound is 2-Bromo-4-fluorobenzoic acid, which can be used in the synthesis of compounds like 3-fluoro-8-(methylthio)dibenzo[b,f]thiepin-10(11H)-one .

• CAS No.: 112704-79-7
• Product Name: 4-Bromo-2-fluorobenzoic acid
• Molecular Formula: C7H4BrFO2
• Molecular Weight: 219.01 g/mol
• IUPAC Name: 4-bromo-2-fluorobenzoic acid
• Standard InChI: InChI=1S/C7H4BrFO2/c8-4-1-2-5(7(10)11)6(9)3-4/h1-3H,(H,10,11)
• Standard InChIKey: ZQQSRVPOAHYHEL-UHFFFAOYSA-N
• SMILES: C1=CC(=C(C=C1Br)F)C(=O)O
• Canonical SMILES: C1=CC(=C(C=C1Br)F)C(=O)O
• Appearance: White Solid
• Purity: > 95%
• Synonyms: 4-Bromo-2-fluorobenzoic acid
• PubChem Compound: 302681
• Last Modified: Aug 15 2023